Cas no 336880-01-4 (2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde)

2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde structure
336880-01-4 structure
Product Name:2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
CAS No:336880-01-4
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD01590675
CID:92749
PubChem ID:701106
Update Time:2025-04-18

2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Chloro-6-fluorobenzyl)oxy)benzaldehyde
    • 2-(2-CHLORO-6-FLUOROBENZYLOXY)BENZALDEHYDE
    • 2-[(2-Chloro-6-fluorobenzyl)oxy] benzenecarbaldehyde
    • 2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde
    • 2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
    • 2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
    • AC1LDTEL
    • ACMC-20ao76
    • AG-205
    • CBMicro_009666
    • CTK4H1074
    • AG-205/12378094
    • MFCD01590675
    • SMSF0009385
    • AKOS000287189
    • J-505206
    • BIM-0009860.P001
    • 4X-0720
    • CB12837
    • CS-0312631
    • Cambridge id 5890075
    • 4,4-AZOBIS(4-CYANOVALERICACID)
    • A875217
    • 2-[(2-chloro-6-fluorobenzyl)oxy]benzenecarbaldehyde
    • 336880-01-4
    • DTXSID10351479
    • FT-0734053
    • STK415203
    • DB-027716
    • ALBB-001198
    • 2-[(2-Chloro-6-fluoro-phenyl)methoxy]benzaldehyde
    • BBL015254
    • MDL： MFCD01590675
    • Inchi： 1S/C14H10ClFO2/c15-12-5-3-6-13(16)11(12)9-18-14-7-2-1-4-10(14)8-17/h1-8H,9H2
    • InChI Key： AZCYBBHXCQYWTO-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=C(C=1COC1C=CC=CC=1C=O)F

Computed Properties

  • Exact Mass: 264.03500
  • Monoisotopic Mass: 264.0353354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.31
  • Melting Point: 71-73°C
  • Boiling Point: 382.4°C at 760 mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.599
  • PSA: 26.30000
  • LogP: 3.87060
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive

2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Pricemore >>

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abcr
AB220601-1 g
2-[(2-Chloro-6-fluorobenzyl)oxy]benzaldehyde; 95%
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eNovation Chemicals LLC
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